N-(2-methyl-1,3-benzothiazol-6-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-6-yl)-4-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H19N5OS/c1-13-20-15-6-5-14(12-16(15)25-13)21-18(24)23-10-8-22(9-11-23)17-4-2-3-7-19-17/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: OTUNYECJFRNTMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

N-(2-methyl-1,3-benzothiazol-6-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide, commonly known as MBP, is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. MBP is a piperazinecarboxamide derivative that has a benzothiazole moiety attached to it.

Mechanism of Action

The exact mechanism of action of MBP is not fully understood. However, it has been suggested that MBP may exert its effects by modulating various signaling pathways in the brain. MBP has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
MBP has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and inhibit the activation of microglia, which are immune cells in the brain that contribute to neuroinflammation. MBP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

MBP has several advantages for lab experiments. It has a high degree of solubility in water, which makes it easy to administer in vitro and in vivo. MBP is also stable under physiological conditions, which makes it suitable for long-term experiments. However, MBP has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of MBP. One potential direction is the investigation of MBP's potential in the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Another potential direction is the exploration of MBP's effects on other signaling pathways, such as the Wnt/β-catenin pathway, which has been implicated in the pathogenesis of several neurological disorders. Additionally, the development of more efficient synthesis methods for MBP could increase its availability and reduce its cost, making it more accessible for scientific research.
In conclusion, MBP is a promising chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable tool for the study of neurological disorders. Further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of other neurodegenerative disorders.

Scientific Research Applications

MBP has been extensively studied for its potential in various scientific research applications. It has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. MBP has also been investigated for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.